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Compound of Interest

Compound Name: 1-(4-Hydroxyphenyl)piperazine

Cat. No.: B1294502

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides crucial safety and
logistical information for 1-(4-Hydroxyphenyl)piperazine, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans to ensure
laboratory safety and regulatory compliance.

Hazard Summary

1-(4-Hydroxyphenyl)piperazine is a hazardous chemical that can cause severe skin burns,
eye damage, and respiratory irritation. It is also harmful if swallowed, inhaled, or in contact with
skin.[1][2] Due to these hazards, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The
following table summarizes the recommended PPE for handling 1-(4-
Hydroxyphenyl)piperazine.
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PPE Category Recommended Equipment  Standard

Chemical safety goggles or a OSHA 29 CFR 1910.133 or

Eye and Face Protection ,
face shield European Standard EN166

Chemical-resistant gloves o
EU Directive 89/686/EEC and

Hand Protection (Nitrile or Neoprene
the standard EN 374

recommended)

] Lab coat, protective clothing to
Body Protection ] N/A
prevent skin exposure

NIOSH/MSHA or European
Respiratory Protection Standard EN 149 approved

OSHA 29 CFR 1910.134 or

, European Standard EN 149
respirator

Glove Selection and Use:

While specific breakthrough times for 1-(4-Hydroxyphenyl)piperazine are not readily
available, data for the parent compound, piperazine, and general chemical resistance charts for
gloves can provide guidance. Nitrile and neoprene gloves are recommended for handling
related compounds and offer good resistance to a range of chemicals.[3] Always inspect gloves
for any signs of degradation before use and wash hands thoroughly after removal.

Glove Material General Recommendation

o Good resistance to bases, oils, and many
Nitrile
solvents.[4]

Good pliability and tear resistance; protects
Neoprene ) )
against a range of chemicals.[3]

Natural Rubber (Latex) Good for many acids and alcohols, but may
atural Rubber (Latex
cause allergic reactions.[3][4]

Occupational Exposure Limits

Currently, there are no established specific Permissible Exposure Limits (PELs) or Threshold
Limit Values (TLVs) for 1-(4-Hydroxyphenyl)piperazine from OSHA, NIOSH, or ACGIH.[5][6]
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However, for the parent compound, piperazine, the following exposure limits have been
established and should be considered as a conservative guide.

Organization Exposure Limit

0.03 ppm (TWA); Dermal and Respiratory
Sensitizer[7][8]

ACGIH TLV

EU-OEL 0.1 mg/m? (TWA); 0.3 mg/m? (STEL)[7]

Experimental Protocols: Safe Handling and Spill
Response

Standard Handling Procedure:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6]

» Ventilation: Handle 1-(4-Hydroxyphenyl)piperazine in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of dust or vapors.[1]

o Personal Protective Equipment: Don all appropriate PPE as outlined in the table above.
» Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.

o Cleaning: After handling, thoroughly wash hands and any exposed skin. Decontaminate all

work surfaces.
Spill Response Protocol:
o Evacuation: In case of a spill, evacuate non-essential personnel from the immediate area.
» Ventilation: Ensure the area is well-ventilated.

e Containment: For small spills, use an inert absorbent material like sand or vermiculite to
contain the substance.[1]
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o Collection: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.[1][6]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
e Reporting: Report the spill to the appropriate safety officer.

Disposal Plan

Proper disposal of 1-(4-Hydroxyphenyl)piperazine and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Collect all waste containing 1-(4-Hydroxyphenyl)piperazine, including contaminated
consumables (e.g., gloves, wipes, pipette tips), in a designated, sealed, and clearly labeled
hazardous waste container.[1][9]

e Do not mix with incompatible waste materials.

Disposal Method:

Dispose of 1-(4-Hydroxyphenyl)piperazine as hazardous chemical waste.[1]

Do not dispose of this chemical down the drain or in regular trash.[9]

Arrange for disposal through a licensed chemical waste disposal facility. These facilities
typically use methods such as controlled incineration with flue gas scrubbing.[9]

Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 1-(4-Hydroxyphenyl)piperazine
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Caption: Safe handling and disposal workflow for 1-(4-Hydroxyphenyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-(4-Hydroxyphenyl)piperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294502#personal-protective-equipment-for-
handling-1-4-hydroxyphenyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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